Cas no 1823849-98-4 (1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide)

• Product Name: 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide
• CAS No: 1823849-98-4
• MF: C₁₅H₁₄N₆O
• MW: 294.3112616539
• MDL: MFCD28041394
• CID: 4782737
• Update Time: 2025-05-21

1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide
• 1-benzyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbohydrazide
• 1-Benzyl-5-(4-pyridyl)triazole-4-carbohydrazide
• HTS000417
• 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide

• MDL： MFCD28041394
• Inchi： 1S/C15H14N6O/c16-18-15(22)13-14(12-6-8-17-9-7-12)21(20-19-13)10-11-4-2-1-3-5-11/h1-9H,10,16H2,(H,18,22)
• InChI Key： SQLRBCXJGIGXRM-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2C=CN=CC=2)N(CC2C=CC=CC=2)N=N1)NN

Computed Properties

• Exact Mass: 294.123
• Monoisotopic Mass: 294.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.7

Additional information on 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide

Comprehensive Overview of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide (CAS No. 1823849-98-4)

The compound 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide (CAS No. 1823849-98-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a benzyl group, a pyridinyl moiety, and a 1,2,3-triazole ring, this compound serves as a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold and metal-chelating agent, making it relevant to current investigations into targeted cancer therapies and catalytic systems.

From a chemical perspective, 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide demonstrates interesting physicochemical properties. The presence of both hydrogen bond donor (hydrazide) and hydrogen bond acceptor (pyridine nitrogen and triazole nitrogens) sites contributes to its molecular recognition capabilities. These characteristics make it valuable for molecular docking studies and structure-activity relationship investigations, particularly in the context of neurodegenerative disease research and antimicrobial agent development - two areas receiving substantial funding in 2024.

The synthesis of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide typically involves click chemistry approaches, specifically copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This synthetic accessibility has made it popular among medicinal chemists exploring fragment-based drug design strategies. Current literature suggests its potential as a building block for PROTACs (Proteolysis Targeting Chimeras), one of the most discussed therapeutic modalities in recent pharmaceutical conferences.

In material science applications, the 1,2,3-triazole-carbohydrazide core demonstrates notable coordination chemistry with transition metals. This property is being explored for developing luminescent materials and molecular sensors, particularly for environmental monitoring applications. The compound's ability to form stable complexes with lanthanides has sparked interest in bioimaging probes development, aligning with the growing demand for non-invasive diagnostic tools.

Quality control of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide typically involves advanced analytical techniques including HPLC-MS and NMR spectroscopy. The compound's stability profile shows good resistance to hydrolysis under physiological conditions, making it suitable for further pharmacological evaluation. Recent patent filings indicate its incorporation in allosteric modulator designs for G-protein coupled receptors (GPCRs), a hot topic in current drug discovery pipelines.

From a commercial perspective, the demand for 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide has been steadily increasing, particularly from contract research organizations specializing in fragment screening libraries. The compound's relatively simple synthesis and derivatization potential make it cost-effective for high-throughput screening campaigns. Market analysts note growing procurement from academic institutions investigating protein-protein interaction inhibitors, reflecting broader trends in targeted therapy development.

Environmental and safety assessments of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide suggest it requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during manipulation. The compound's environmental fate is currently under study as part of broader green chemistry initiatives in pharmaceutical manufacturing.

Future research directions for 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide include exploration of its bioconjugation potential for antibody-drug conjugates (ADCs) and investigation of its photophysical properties for optoelectronic applications. The compound's modular structure allows for straightforward modification, positioning it as a valuable tool for interdisciplinary research bridging chemistry, biology, and materials science - a key focus area in current scientific funding priorities.

For researchers working with 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide, proper storage conditions (typically at -20°C under inert atmosphere) are recommended to maintain long-term stability. Analytical reference standards are becoming increasingly available to support quality control in drug discovery programs, reflecting the compound's growing importance in medicinal chemistry workflows.

The scientific literature reveals expanding applications of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carbohydrazide derivatives in computational chemistry studies, particularly as test cases for developing new molecular dynamics force field parameters. This dual experimental-computational utility enhances its value as a research tool in academic and industrial settings alike, contributing to its rising prominence in chemical databases and research publications.